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Compound of Interest

Compound Name: Methyl 3,5-dinitrobenzoate

Cat. No.: B189381 Get Quote

An In-depth Technical Guide to Methyl 3,5-Dinitrobenzoate

This guide provides a comprehensive overview of the chemical properties, structure, and

synthesis of methyl 3,5-dinitrobenzoate, tailored for researchers, scientists, and professionals

in drug development.

Chemical Identity and Structure
Methyl 3,5-dinitrobenzoate is an organic compound and a methyl ester derivative of 3,5-

dinitrobenzoic acid.[1][2] It is often used as a reagent or standard in various chemical analyses.

[3][4]

Molecular Structure:

The structure consists of a benzene ring substituted with a methyl ester group at position 1 and

two nitro groups at positions 3 and 5.

Caption: 2D structure of methyl 3,5-dinitrobenzoate.

Physicochemical Properties
The key quantitative properties of methyl 3,5-dinitrobenzoate are summarized in the table

below for easy reference.
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Property Value Reference

Identifiers

IUPAC Name methyl 3,5-dinitrobenzoate [2]

CAS Number 2702-58-1 [1][2][5][6]

Formula & Weight

Molecular Formula C₈H₆N₂O₆ [1][2][5][6][7][8]

Molecular Weight 226.14 g/mol [1][2][5][6][7][8]

Physical Properties

Appearance
White to off-white

powder/crystals
[4]

Melting Point 107-109 °C [3][5]

Boiling Point 367.74 °C [4]

Density 1.6136 g/cm³ [4]

Solubility
Soluble in chloroform,

methanol
[4]

Structural Codes

SMILES

COC(=O)C1=CC(=CC(=C1)--

INVALID-LINK--[O-])--

INVALID-LINK--[O-]

[2][3]

InChI

InChI=1S/C8H6N2O6/c1-16-

8(11)5-2-6(9(12)13)4-7(3-

5)10(14)15/h2-4H,1H3

[1][2][3][8][9]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of methyl 3,5-
dinitrobenzoate.

¹H NMR: Proton NMR spectra are available for this compound.[9][10]
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Infrared (IR) Spectroscopy: IR spectral data has been recorded and is accessible through

various databases.[1][8]

Mass Spectrometry: Electron ionization mass spectrometry data is also available.[1][2]

Experimental Protocols: Synthesis
The synthesis of methyl 3,5-dinitrobenzoate is typically achieved via the esterification of 3,5-

dinitrobenzoic acid. Below are two common methodologies.

Green Synthesis: Microwave-Assisted Direct
Esterification
This modern approach emphasizes efficiency and reduced hazardous waste, aligning with the

principles of green chemistry.[11]

Principle: Fischer esterification, where an alcohol (methanol) reacts directly with a carboxylic

acid (3,5-dinitrobenzoic acid) in the presence of an acid catalyst, accelerated by microwave

irradiation.

Materials:

3,5-Dinitrobenzoic acid

Methanol (reagent grade)

Concentrated sulfuric acid (catalyst)

Round-bottomed flask suitable for microwave synthesis

Methodology:

In a clean, dry round-bottomed flask, combine 1.0 g of 3,5-dinitrobenzoic acid with 1-2 mL

of methanol.[11]

Carefully add 1-2 drops of concentrated sulfuric acid to the mixture to act as a catalyst.[11]
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Place the flask in a microwave reactor and irradiate the mixture. The reaction is typically

completed within a short timeframe (e.g., a few minutes, depending on the microwave

system's power).

After the reaction is complete, allow the mixture to cool to room temperature.

The product can be isolated by pouring the reaction mixture into cold water, which will

cause the ester to precipitate.

Collect the solid product by filtration, wash with cold water to remove any remaining acid,

and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain purified

methyl 3,5-dinitrobenzoate.[11]

Conventional Synthesis: Acyl Chloride Method
This traditional two-step method involves the activation of the carboxylic acid by converting it to

an acyl chloride, which is then reacted with the alcohol.[11]

Principle: The highly reactive 3,5-dinitrobenzoyl chloride readily reacts with methanol to form

the corresponding ester. This method avoids the equilibrium limitations of Fischer

esterification.

Step 1: Synthesis of 3,5-Dinitrobenzoyl Chloride

Materials: 3,5-Dinitrobenzoic acid, thionyl chloride (SOCl₂) or phosphorus pentachloride

(PCl₅).[11]

Methodology:

Place 3,5-dinitrobenzoic acid in a round-bottomed flask equipped with a reflux

condenser.

Add an excess of thionyl chloride.

Gently heat the mixture under reflux until the evolution of HCl and SO₂ gases ceases.

This indicates the completion of the reaction.
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Remove the excess thionyl chloride by distillation under reduced pressure to yield the

crude 3,5-dinitrobenzoyl chloride.

Step 2: Esterification

Materials: 3,5-Dinitrobenzoyl chloride (from Step 1), methanol.

Methodology:

Dissolve the crude 3,5-dinitrobenzoyl chloride in a suitable dry, inert solvent.

Slowly add methanol to the solution while stirring. The reaction is exothermic.

After the addition is complete, continue stirring for a period (e.g., 30-60 minutes) to

ensure the reaction goes to completion.[11]

Isolate the product, often by removing the solvent and washing the residue with a dilute

base (e.g., sodium bicarbonate solution) to neutralize any remaining acid, followed by

water.

Dry and recrystallize the crude product to yield pure methyl 3,5-dinitrobenzoate.

Conventional Method

Green (Microwave) Method

3,5-Dinitrobenzoic
Acid

3,5-Dinitrobenzoyl
Chloride

+ SOCl₂ or PCl₅ Methyl 3,5-Dinitrobenzoate+ Methanol

3,5-Dinitrobenzoic
Acid Methyl 3,5-Dinitrobenzoate

+ Methanol
+ H₂SO₄ (cat.)
+ Microwave

Click to download full resolution via product page

Caption: Workflow for synthesizing methyl 3,5-dinitrobenzoate.
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Safety and Handling
Methyl 3,5-dinitrobenzoate is classified as harmful if swallowed.[2][12]

Personal Protective Equipment (PPE): Wear safety glasses with side-shields, protective

gloves, and long-sleeved clothing when handling.[13]

Handling: Use in a well-ventilated area. Avoid dust formation, ingestion, and inhalation.[13]

Practice good industrial hygiene; do not eat, drink, or smoke when using this product and

wash hands after handling.[12][13]

Storage: Keep the container tightly closed and store in a dry, well-ventilated place.[13]

First Aid:

Ingestion: If swallowed, rinse mouth and get medical help.[12]

Eye Contact: Rinse with plenty of water for at least 15 minutes.[13]

Skin Contact: Wash off immediately with plenty of water.[13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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